Cas no 51604-53-6 ((3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate)

• Product Name: (3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate
• CAS No: 51604-53-6
• MF: C₃₁H₆₀O₅
• MW: 512.805110931396
• CID: 4762726
• PubChem ID: 20498039
• Update Time: 2024-11-07

(3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate Chemical and Physical Properties

Names and Identifiers

• (3-dodecanoyloxy-2-hydroxypropyl) hexadecanoate
• hexadecanoic acid, 2-hydroxy-3-[(1-oxododecyl)oxy]propyl ester
• 1-O-Lauroyl-3-O-palmitoylglycerol
• 1-Palmitoyl-3-Lauroyl-rac-glycerol
• SCHEMBL10932297
• 51604-53-6
• PD124692
• (3-Dodecanoyloxy-2-hydroxypropyl) hexadecanoate

• Inchi： 1S/C31H60O5/c1-3-5-7-9-11-13-14-15-16-18-20-22-24-26-31(34)36-28-29(32)27-35-30(33)25-23-21-19-17-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3
• InChI Key： LANMFMOMCREFAD-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCCCCC)=O)O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 512.44407501g/mol
• Monoisotopic Mass: 512.44407501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols